BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profile of 2-(4-Bromophenyl)ethanol in
Organic Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(4-Bromophenyl)ethanol

Cat. No.: B1265510

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(4-
Bromophenyl)ethanol. Due to the limited availability of specific quantitative solubility data in
publicly accessible literature, this document focuses on the compound's physical properties,
theoretical solubility considerations based on its chemical structure, and a detailed, generalized
experimental protocol for determining its solubility in organic solvents. This information is
intended to empower researchers to effectively utilize this compound in various experimental
and developmental settings.

Physicochemical Properties of 2-(4-
Bromophenyl)ethanol

A clear understanding of the physical and chemical properties of 2-(4-Bromophenyl)ethanol is
fundamental to predicting its behavior in different solvent systems. The key properties are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C8H9BrO [1112][3]
Molecular Weight 201.06 g/mol [1][3]
Appearance .Cleiar, colorless to light yellow (4]
liquid
Melting Point 36-38 °C [1112]
Boiling Point 96 °C; 138 °C/9 mmHg [1][2]
Density 1.436 g/mL at 25 °C [1112]
Refractive Index n20/D 1.573 [2]
Flash Point 146 °F [1](2]
CAS Number 4654-39-1 [1]

Theoretical Solubility Profile

The solubility of a compound is largely governed by the principle of "like dissolves like"[5][6].
The molecular structure of 2-(4-Bromophenyl)ethanol, featuring a polar hydroxyl (-OH) group
and a larger, nonpolar bromophenyl group, suggests a nuanced solubility profile.

o Polar Solvents: The presence of the hydroxyl group allows for hydrogen bonding with polar
protic solvents such as alcohols (e.g., ethanol, methanol). Therefore, 2-(4-
Bromophenyl)ethanol is expected to exhibit good solubility in these solvents.

e Nonpolar Solvents: The significant nonpolar character imparted by the bromophenyl ring
suggests that the compound will also be soluble in a range of nonpolar and weakly polar
aprotic solvents like toluene, diethyl ether, and ethyl acetate.

e Agueous Solubility: Due to the dominance of the hydrophobic bromophenyl group, the
solubility in water is expected to be low.

Experimental Protocol for Solubility Determination
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The following is a generalized gravimetric method for determining the solubility of a solid
organic compound like 2-(4-Bromophenyl)ethanol in an organic solvent. This method is
reliable and widely used in research settings.

1. Materials and Equipment:

e 2-(4-Bromophenyl)ethanol (solid form)
¢ Selected organic solvent of interest

e Analytical balance

o Temperature-controlled shaker or magnetic stirrer with hotplate
 Vials or flasks with secure caps

e Syringe filters (e.g., 0.45 um PTFE)

e Syringes

o Pre-weighed vials for collecting filtrate

e Oven or vacuum oven for drying

2. Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of solid 2-(4-Bromophenyl)ethanol to a vial containing a known
volume of the chosen organic solvent. The presence of undissolved solid is crucial to
ensure saturation.

o Seal the vial to prevent solvent evaporation.

o Place the vial in a temperature-controlled shaker or on a magnetic stirrer and agitate at a
constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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o Sample Collection and Filtration:

o Once equilibrium is achieved, allow the solution to stand undisturbed at the set
temperature for a short period to allow the excess solid to settle.

o Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a
syringe.

o Attach a syringe filter to the syringe and dispense the solution into a pre-weighed vial. This
step removes any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Place the vial containing the filtered solution in an oven or vacuum oven at a temperature
sufficient to evaporate the solvent without decomposing the solute.

o Once the solvent has completely evaporated, allow the vial to cool to room temperature in
a desiccator to prevent moisture absorption.

o Weigh the vial containing the dried solute on an analytical balance.
» Calculation of Solubility:

o Calculate the mass of the dissolved 2-(4-Bromophenyl)ethanol by subtracting the initial
mass of the empty vial from the final mass of the vial with the dried solute.

o The solubility can then be expressed in various units, such as g/L, mg/mL, or mol/L, by
dividing the mass of the solute by the volume of the solvent used.

Solubility (g/L) = (Mass of dried solute in g) / (Volume of filtrate in L)

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of solubility.
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Caption: Experimental workflow for determining the solubility of 2-(4-Bromophenyl)ethanol.

This guide provides a foundational understanding of the solubility of 2-(4-
Bromophenyl)ethanol. For precise quantitative data in specific solvent systems, it is
imperative to perform the experimental determination as outlined. The provided protocol offers
a robust starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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